Cas no 35975-27-0 (4-acetyl-2,6-Piperazinedione)
4-acetyl-2,6-Piperazinedione structure
Product Name:4-acetyl-2,6-Piperazinedione
CAS No:35975-27-0
MF:C6H8N2O3
MW:156.139321327209
CID:296013
PubChem ID:13063814
Update Time:2025-04-19
4-acetyl-2,6-Piperazinedione Chemical and Physical Properties
Names and Identifiers
-
- 4-acetyl-2,6-Piperazinedione
- 4-acetylpiperazine-2,6-dione
- SCHEMBL791534
- DTXSID50516969
- 35975-27-0
- 2,6-Piperazinedione,4-acetyl-(9CI)
- AKOS014777979
-
- Inchi: 1S/C6H8N2O3/c1-4(9)8-2-5(10)7-6(11)3-8/h2-3H2,1H3,(H,7,10,11)
- InChI Key: MIAUQQUTAJUSSX-UHFFFAOYSA-N
- SMILES: O=C1CN(C(C)=O)CC(N1)=O
Computed Properties
- Exact Mass: 156.05349212g/mol
- Monoisotopic Mass: 156.05349212g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 208
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.3
- Topological Polar Surface Area: 66.5Ų
4-acetyl-2,6-Piperazinedione Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
35975-27-0 (4-acetyl-2,6-Piperazinedione) Related Products
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- 5076-82-4(Sarcosine anhydride)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
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